ethyl 2-amino-4-(3-nitrophenyl)-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-(3-nitrophenyl)-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C13H13N3O4/c1-2-20-13(17)11-10(7-15-12(11)14)8-4-3-5-9(6-8)16(18)19/h3-7,15H,2,14H2,1H3
• InChI Key: LKVIJMLNPZXLCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC=C1C2=CC(=CC=C2)[N+](=O)[O-])N
• Molecular Formula: C13H13N3O4
• Molecular Weight: 275.26 g/mol

Description

Ethyl 2-amino-4-(3-nitrophenyl)-1H-pyrrole-3-carboxylate is a chemical compound with the molecular formula C13H12N2O4S. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string [O-]N+=C2C(OCC)=O)=CC=C1)=O. The InChI representation is 1S/C13H12N2O4S/c1-2-19-13(16)11-10(7-20-12(11)14)8-4-3-5-9(6-8)15(17)18/h3-7H,2,14H2,1H3.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 292.31 g/mol. The compound’s empirical formula is C13H12N2O4S.

Scientific Research Applications

Synthesis and Structural Analysis

• Efficient Synthesis Methods : This compound has been used in the efficient synthesis of various derivatives, such as pyrrolo[3,2-d]pyrimidine derivatives, via specific chemical reactions. For instance, one study developed a method involving the reaction of diethyl 1-phenyl-3-((triphenylphosphoranylidene)amino)-1H-pyrrole-2,4-dicarboxylate with aromatic isocyanates, followed by the addition of amines or phenols (He et al., 2014).

• X-Ray Crystallographic Studies : The structure of related compounds, such as ethyl 3-amino-2-hydroxy-2,5-dimethyl-2H-pyrrole-4-carboxylate, has been confirmed using single crystal X-ray crystallographic analysis, providing insights into the molecular structure and bonding characteristics of these compounds (Cirrincione et al., 1987).

Chemical Properties and Reactions

• Heterocyclic System Formation : Ethyl 2-amino-4-(3-nitrophenyl)-1H-pyrrole-3-carboxylate has been used in the synthesis of complex heterocyclic systems like pyrrole-annulated benzothiazepine derivatives, showcasing its versatility in forming diverse molecular structures (Santo et al., 1998).

• Reactivity and Derivative Synthesis : Research has explored its reactivity for synthesizing various pyrrole derivatives, illustrating the compound's utility in creating new chemical entities with potential applications in different scientific fields (Filacchioni et al., 1983).

Application in Corrosion Inhibition

• Corrosion Inhibition Studies : A derivative of this compound, ethyl 6-amino-3-methyl-4-(3-nitrophenyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate, has been investigated as a corrosion inhibitor for mild steel, demonstrating its potential industrial application (Dohare et al., 2017).

Safety and Hazards

The compound is classified as an Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The signal word for this compound is “Danger” and it has hazard statement H318. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305 (IF IN EYES), P351 (rinse cautiously with water for several minutes), and P338 (remove contact lenses if present and easy to do – continue rinsing).